Alisol acetate B
Alisol acetate B
Brand Name:
Vulcanchem
CAS No.:
19865-76-0
VCID:
VC0190539
InChI:
InChI=1S/C32H50O5/c1-18(16-23(36-19(2)33)27-29(5,6)37-27)20-10-14-31(8)21(20)17-22(34)26-30(7)13-12-25(35)28(3,4)24(30)11-15-32(26,31)9/h18,22-24,26-27,34H,10-17H2,1-9H3/t18-,22+,23+,24+,26+,27-,30+,31+,32+/m1/s1
SMILES:
CC(CC(C1C(O1)(C)C)OC(=O)C)C2=C3CC(C4C5(CCC(=O)C(C5CCC4(C3(CC2)C)C)(C)C)C)O
Molecular Formula:
C32H50O5
Molecular Weight:
514.74
Alisol acetate B
CAS No.: 19865-76-0
Natural Products
VCID: VC0190539
Molecular Formula: C32H50O5
Molecular Weight: 514.74
CAS No. | 19865-76-0 |
---|---|
Product Name | Alisol acetate B |
Molecular Formula | C32H50O5 |
Molecular Weight | 514.74 |
IUPAC Name | [(1S,3R)-1-[(2R)-3,3-dimethyloxiran-2-yl]-3-[(5R,8S,9S,10S,11S,14R)-11-hydroxy-4,4,8,10,14-pentamethyl-3-oxo-1,2,5,6,7,9,11,12,15,16-decahydrocyclopenta[a]phenanthren-17-yl]butyl] acetate |
Standard InChI | InChI=1S/C32H50O5/c1-18(16-23(36-19(2)33)27-29(5,6)37-27)20-10-14-31(8)21(20)17-22(34)26-30(7)13-12-25(35)28(3,4)24(30)11-15-32(26,31)9/h18,22-24,26-27,34H,10-17H2,1-9H3/t18-,22+,23+,24+,26+,27-,30+,31+,32+/m1/s1 |
SMILES | CC(CC(C1C(O1)(C)C)OC(=O)C)C2=C3CC(C4C5(CCC(=O)C(C5CCC4(C3(CC2)C)C)(C)C)C)O |
Synonyms | Ex Alismatis Rhizoma |
PubChem Compound | 14036811 |
Last Modified | Nov 17 2021 |
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